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Compound of Interest

Compound Name: Molybdenum-92

Cat. No.: B083593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and isotopic

abundance of Molybdenum-92 (⁹²Mo). It is intended to serve as a foundational resource for

professionals in research, science, and drug development who require detailed information on

this stable isotope. The guide includes a summary of the isotopic composition of naturally

occurring molybdenum, a detailed experimental protocol for determining isotopic abundance,

and a workflow diagram illustrating the analytical process.

Molybdenum is a transition metal that is essential for various biological and industrial

processes. It exists naturally as seven isotopes, six of which are stable.[1][2] Molybdenum-92
is one of these stable isotopes and finds applications in specialized scientific research,

including studies on neutron scattering and the evaluation of the neutron electric dipole

moment.[1][3]

Natural Occurrence of Molybdenum
Molybdenum does not occur naturally as a free metal on Earth; it is typically found in oxidized

states within various minerals.[4][5] The average concentration of molybdenum in the Earth's

crust is approximately 1.5 parts per million, making it the 54th most abundant element.[4] In the

oceans, it is the 25th most abundant element, with an average concentration of 10 parts per

billion.[4] Molybdenum is also a trace element necessary for most forms of life.
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Isotopic Abundance of Molybdenum
The standard atomic weight of molybdenum is 95.95 g/mol .[4] The isotopic composition of

naturally occurring molybdenum has been determined through mass-spectrometric

measurements.[6] The following table summarizes the isotopic abundance of all naturally

occurring molybdenum isotopes.

Isotope Atomic Mass (Da)
Isotopic
Abundance (Mole
Fraction %)

Stability

⁹²Mo 91.906807 14.649 Stable

⁹⁴Mo 93.905084 9.187 Stable

⁹⁵Mo 94.9058374 15.873 Stable

⁹⁶Mo 95.9046748 16.673 Stable

⁹⁷Mo 96.906017 9.582 Stable

⁹⁸Mo 97.905404 24.292 Stable

¹⁰⁰Mo 99.907468 9.744
Unstable

(Radioactive)

Data sourced from the

Commission on

Isotopic Abundances

and Atomic Weights.

[6][7]

Experimental Protocol for Isotopic Abundance
Determination
The precise determination of molybdenum's isotopic composition is crucial for various

geological and environmental studies. The most common and accurate method employed is

Multiple-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[8][9] This
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technique allows for high-precision measurement of isotope ratios. To correct for instrumental

mass bias, a double-spike technique is often utilized.[8][9][10]

Objective: To accurately determine the isotopic abundance of molybdenum in a given sample.

Methodology: MC-ICP-MS with Double-Spike Correction

Sample Preparation:

The sample containing molybdenum is first digested and dissolved to create an aqueous

solution.

A "double-spike," which is an artificially created mixture of two rare molybdenum isotopes

(e.g., ⁹⁷Mo and ¹⁰⁰Mo) in a precisely known ratio, is added to the sample solution.

Chemical Separation:

To avoid isobaric interferences (i.e., interference from isotopes of other elements with the

same mass) from elements like Zirconium (Zr) and Ruthenium (Ru), molybdenum is

chemically separated from the sample matrix.[8][9]

This is typically achieved using multi-stage ion-exchange chromatography.[9][10] The

process involves passing the sample solution through columns containing specialized

resins that selectively retain and then release molybdenum, effectively purifying it from

interfering elements.

Mass Spectrometric Analysis:

The purified molybdenum sample, now containing the double-spike, is introduced into the

MC-ICP-MS.

The sample is nebulized and introduced into an argon plasma, which ionizes the

molybdenum atoms.

The ions are then accelerated and passed through a magnetic field, which separates them

based on their mass-to-charge ratio.
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Multiple collectors simultaneously measure the ion beams of the different molybdenum

isotopes, providing precise ratio measurements.

Data Correction and Analysis:

The measured isotope ratios are affected by instrumental mass fractionation.

The known ratio of the two isotopes in the double-spike allows for the precise calculation

and correction of this instrumental mass bias.

The corrected data yields the true isotopic composition of the original sample.

Workflow for Molybdenum Isotopic Analysis
The following diagram illustrates the logical workflow for the determination of molybdenum

isotopic abundance using the MC-ICP-MS double-spike method.
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Caption: Workflow for Molybdenum Isotopic Abundance Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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